1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine dihydrochloride

• IUPAC Name: 4-piperazin-1-yl-6,7-dihydro-5H-cyclopenta[d]pyrimidine;dihydrochloride
• InChI: InChI=1S/C11H16N4.2ClH/c1-2-9-10(3-1)13-8-14-11(9)15-6-4-12-5-7-15;;/h8,12H,1-7H2;2*1H
• InChI Key: NFGDSURBSZPAEU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)N=CN=C2N3CCNCC3.Cl.Cl
• Molecular Formula: C11H18Cl2N4
• Molecular Weight: 277.19 g/mol

Description

1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine dihydrochloride is a chemical compound with the CAS Number: 1384429-19-9. It has a molecular weight of 291.22. The IUPAC name for this compound is 1-(6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)-4-piperidinamine dihydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H18N4.2ClH/c13-9-4-6-16(7-5-9)12-10-2-1-3-11(10)14-8-15-12;;/h8-9H,1-7,13H2;2*1H. This code provides a detailed description of the molecule’s structure, including the positions of the atoms and the types of bonds between them.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. More detailed physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.

Scientific Research Applications

1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine dihydrochloride has been studied for its potential applications in scientific research. It has been used as a substrate for the identification of enzymes in a variety of organisms, including bacteria, fungi, and plants. It has also been used to study the effects of certain drugs on the activity of enzymes. This compound has also been used in the study of metabolic pathways and the regulation of gene expression in various organisms.

Mechanism of Action

1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine dihydrochloride is believed to act as an inhibitor of enzymes involved in the metabolism of various compounds. Specifically, it has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It is believed that this compound binds to the active site of the enzyme, preventing the enzyme from performing its normal function.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins. It has also been found to inhibit the activity of certain hormones, such as insulin, and to reduce inflammation. In addition, this compound has been found to have antioxidant and anti-cancer properties.

Advantages and Limitations for Lab Experiments

1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine dihydrochloride has a number of advantages and limitations for laboratory experiments. One of the main advantages of this compound is that it is relatively stable and can be used in a wide range of laboratory experiments. Additionally, this compound is relatively inexpensive and can be easily obtained from chemical suppliers. However, this compound is not suitable for use in experiments involving live organisms, as it can be toxic to some organisms. In addition, this compound can be difficult to synthesize, and the synthesis process can be expensive and time-consuming.

Future Directions

There are a number of potential future directions for 1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine dihydrochloride research. One potential direction is to further explore the biochemical and physiological effects of this compound. Additionally, further research could be conducted to explore the potential applications of this compound in drug development and the treatment of various diseases. Additionally, research could be conducted to explore the potential uses of this compound in the study of metabolic pathways and gene regulation. Finally, research could be conducted to explore the potential use of this compound in the development of novel therapeutic agents.

Synthesis Methods

1-{5H,6H,7H-cyclopenta[d]pyrimidin-4-yl}piperazine dihydrochloride is synthesized through a multi-step process. The first step involves the reaction of 1-amino-3-methyl-2-oxazolidinone with 1-cyclopropyl-3-methyl-2-oxazolidinone, resulting in the formation of a cyclopropyl-substituted oxazolidinone intermediate. This intermediate is then reacted with piperazine, resulting in the formation of this compound.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.